2-(1,3-Dimethyl-1H-pyrazol-5-yl)acetonitrile

• IUPAC Name: 2-(2,5-dimethylpyrazol-3-yl)acetonitrile
• InChI: InChI=1S/C7H9N3/c1-6-5-7(3-4-8)10(2)9-6/h5H,3H2,1-2H3
• InChI Key: VPBGVTAMFWMYNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CC#N)C
• Molecular Formula: C7H9N3
• DSSTOX Substance ID: DTXSID20590493
• Molecular Weight: 135.17 g/mol
• CAS No.: 1015936-59-0

Description

“2-(1,3-Dimethyl-1H-pyrazol-5-yl)acetonitrile” is a chemical compound with the CAS Number: 1015936-59-0. It has a molecular weight of 135.17 and is typically stored at room temperature. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H9N3/c1-6-5-7(3-4-8)10(2)9-6/h5H,3H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound is a liquid at room temperature.

Scientific Research Applications

1. Synthesis and Characterization in Chemistry

2-(1,3-Dimethyl-1H-pyrazol-5-yl)acetonitrile and its derivatives are extensively used in the synthesis of various chemical compounds. For example, Guerrero et al. (2008) synthesized new metallomacrocyclic palladium(II) complexes using similar pyrazole ligands. These complexes were characterized using diffusion NMR studies and theoretical calculations (Guerrero et al., 2008). Similarly, Lammers et al. (1995) explored the synthesis of 3-dialkylaminomethyl-5-methyl-4-substituted-1H-pyrazoles, demonstrating the functionalization of methyl groups in pyrazoles (Lammers et al., 1995).

2. Application in Material Science

In material science, these compounds are used to create novel materials with specific properties. Lamsayah et al. (2015) reported the use of pyrazole ligands in extracting metal ions from aqueous solutions, highlighting their potential in material science, particularly in separation processes (Lamsayah et al., 2015).

3. Photophysical and Photochemical Studies

Miyagawa et al. (1997) investigated the photoinduced electron transfer reaction of dimethylpyrazoles, a study crucial for understanding the photophysical properties of these compounds (Miyagawa et al., 1997).

4. Biological and Medical Applications

In the field of medicine and biology, derivatives of this compound have been explored for their potential biological activities. For instance, Abrigach et al. (2016) synthesized N,N,N',N'-tetradentate pyrazoly compounds and evaluated their antifungal and antibacterial activities, finding them to be effective antifungal agents (Abrigach et al., 2016).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. These codes indicate that the compound is harmful if swallowed, in contact with skin, or if inhaled, and it causes serious eye irritation. Safety precautions include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area.